N-[2-(1-Benzyl-1H-1,2,3-triazol-4-YL)ethyl]-N-methylamine

• IUPAC Name: 2-(1-benzyltriazol-4-yl)-N-methylethanamine
• InChI: InChI=1S/C12H16N4/c1-13-8-7-12-10-16(15-14-12)9-11-5-3-2-4-6-11/h2-6,10,13H,7-9H2,1H3
• InChI Key: KUZCBYNHKRYENB-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=CN(N=N1)CC2=CC=CC=C2
• Molecular Formula: C12H16N4
• Molecular Weight: 216.28 g/mol

Description

N-[2-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethyl]-N-methylamine (BTE) is an organic compound that has recently been studied for its potential use in a variety of scientific applications. BTE is a derivative of 1-benzyl-1H-1,2,3-triazol-4-ylmethylamine (BTMA), which was discovered in the early 2000s and has since become an important research tool for scientists. BTE has been studied for its ability to act as a biological catalyst, its potential use in drug delivery systems, and its ability to act as a neurotransmitter.

Scientific Research Applications

Antiproliferative Activity in Cancer Research

N-[2-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethyl]-N-methylamine derivatives have shown significant potential in cancer research, particularly as antiproliferative agents. For example, a series of such compounds was synthesized and evaluated for their ability to inhibit cancer cell growth. One compound demonstrated an IC50 of 46 nM against MCF-7 human breast tumor cells. These compounds also inhibited tubulin polymerization and caused G(2)/M-phase arrest in HeLa cells, indicating their potential as antimicrotubule agents similar to clinically useful drugs like paclitaxel and vincristine (Stefely et al., 2010).

Crystal Structure and Chemical Properties

Research has been conducted on the crystal structure and chemical properties of N-[2-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethyl]-N-methylamine derivatives. For instance, studies focused on the crystal packing, molecular electrostatic potential, and frontier molecular orbital analysis to understand the stability and reactivity of these compounds. These insights are crucial for developing new pharmaceuticals and understanding the interaction dynamics of these molecules (Ahmed et al., 2016).

Synthesis and Applications in Material Science

The compound and its derivatives have also found applications in material science. Microwave-assisted synthesis techniques have been employed to create derivatives of N-[2-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethyl]-N-methylamine, which could be used in the development of new materials or as intermediates in chemical syntheses (Seijas et al., 2014).

Ligand Development in Chemistry

Research has explored the use of N-[2-(1-Benzyl-1H-1,2,3-triazol-4-yl)ethyl]-N-methylamine as a ligand for metal complexes. These complexes have been studied for their structural properties and potential applications in catalysis and other areas of chemistry. The unique coordination properties of these ligands make them of interest for the development of new catalytic systems (You & Wei, 2014).